Ethyl 3-(2,4-dimethylphenyl)-3-oxopropanoate

• IUPAC Name: ethyl 3-(2,4-dimethylphenyl)-3-oxopropanoate
• InChI: InChI=1S/C13H16O3/c1-4-16-13(15)8-12(14)11-6-5-9(2)7-10(11)3/h5-7H,4,8H2,1-3H3
• InChI Key: CVDODYMUMJOSGP-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CC(=O)C1=C(C=C(C=C1)C)C
• Molecular Formula: C13H16O3
• DSSTOX Substance ID: DTXSID201272759
• Molecular Weight: 220.26 g/mol
• CAS RN: 51725-81-6

Description

The compound “Ethyl 3-(2,4-dimethylphenyl)-3-oxopropanoate” is an organic compound. It likely contains an ester functional group, given the “oxopropanoate” in its name, and a phenyl group with two methyl substituents, given the “2,4-dimethylphenyl” in its name.

Synthesis Analysis

While specific synthesis methods for this compound are not available, it might be synthesized through methods similar to those used for other esters and phenyl-containing compounds. For instance, the Suzuki–Miyaura coupling is a widely-used method for forming carbon-carbon bonds in organic compounds.

Molecular Structure Analysis

The molecular structure of this compound can be inferred from its name. It likely contains a phenyl ring with two methyl groups attached at the 2 and 4 positions. Attached to this phenyl ring is a 3-oxopropanoate group, which consists of a three-carbon chain with a carbonyl (C=O) at one end and an ester (C-O-C=O) at the other.

Chemical Reactions Analysis

The compound may undergo various chemical reactions typical of esters and phenyl rings. For example, esters can undergo hydrolysis, aminolysis, and reduction. Phenyl rings can undergo electrophilic aromatic substitution.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. Ester compounds are often polar and may have a pleasant smell. The presence of a phenyl ring may contribute to the compound’s stability and rigidity.

Scientific Research Applications

Polymorphism in Pharmaceutical Compounds

A study by Vogt et al. (2013) examines the polymorphism of a pharmaceutical compound closely related to Ethyl 3-(2,4-dimethylphenyl)-3-oxopropanoate. This research utilizes spectroscopic and diffractometric techniques to characterize two polymorphic forms, highlighting the analytical challenges in identifying subtle structural differences in similar compounds (Vogt et al., 2013).

Dyeing Polyester Fibres

Iyun et al. (2015) explored the synthesis of novel heterocyclic disperse dyes incorporating a thiophene moiety, related to this compound. These dyes displayed excellent dyeing performance and fastness properties on polyester fabrics, indicating potential applications in textile industries (Iyun et al., 2015).

Synthesis Methods Development

Larionova et al. (2013) developed a synthesis approach for substituted ethyl 3-(3-hydroxy-2-thienyl)-3-oxopropanoates, which are structurally related to this compound. Their method, involving ethyl cyanoacetate and carbon disulfide, highlights advancements in chemical synthesis techniques (Larionova et al., 2013).

Molecular Structure Analysis

Research by Singh et al. (2013) on the molecular structure and spectral analyses of compounds related to this compound provides insights into the complex interactions and properties of these molecules. Their work includes quantum chemical calculations and vibrational analysis, contributing to the understanding of molecular behavior (Singh et al., 2013).

Mechanism of Action

The mechanism of action would depend on the specific application of the compound. For instance, if used in a biological context, it might interact with biological macromolecules in a manner dependent on its specific functional groups.

Future Directions

The future directions in the study and application of this compound would depend on its properties and potential uses. It could be of interest in various fields such as medicinal chemistry, materials science, or synthetic organic chemistry.